3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine

• Molecular Formula: C12H10N4S
• Molecular Weight: 242.3 g/mol
• IUPAC Name: 3-methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine
• InChI: InChI=1S/C12H10N4S/c1-9-14-15-12-16(9)13-8-7-11(17-12)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: ZGVXJJALYIPQSE-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=CC=C(S2)C3=CC=CC=C3

Description

3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine is a novel compound with potential applications in the field of medicinal chemistry. It belongs to the class of thiazepine derivatives, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine is not fully understood. However, it is believed to act on the GABA-A receptor, which is a neurotransmitter receptor that plays a key role in the regulation of neuronal excitability. It is thought to enhance the activity of GABA, which is an inhibitory neurotransmitter, leading to the observed pharmacological effects.
Biochemical and physiological effects:
3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine has been shown to exhibit a range of biochemical and physiological effects. It has been reported to increase the threshold for seizure induction, reduce anxiety-like behavior, and induce sedation. It has also been shown to modulate the release of neurotransmitters such as glutamate and serotonin, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine is its potential as a therapeutic agent for the treatment of neurological disorders. It has also been shown to exhibit a range of pharmacological effects, making it a useful tool for investigating the role of GABA-A receptors in the regulation of neuronal excitability. However, its limitations include its potential for toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy and anxiety. Further studies are needed to fully understand its mechanism of action and potential side effects. Another area of interest is the development of new derivatives with improved pharmacological properties. Finally, the investigation of its potential as a tool for investigating the role of GABA-A receptors in the regulation of neuronal excitability is also an area of future research.
In conclusion, 3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine is a novel compound with potential applications in the field of medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential as a therapeutic agent and tool for investigating the role of GABA-A receptors in the regulation of neuronal excitability.

Synthesis Methods

The synthesis of 3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine has been reported in the literature. One of the most commonly used methods involves the reaction of 3-amino-1,2,4-triazole with 2-chloro-5-phenyl-1,3,4-thiadiazole in the presence of a base such as potassium carbonate. The resulting product is then treated with methyl iodide to yield the final compound.

Scientific Research Applications

3-Methyl-8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anticonvulsant, anxiolytic, and sedative effects. It has also been investigated for its potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy and anxiety.